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Compound of Interest

Compound Name: 2-Methylpyrrolidine

Cat. No.: B1204830

An In-depth Overview of the Synthesis, Properties, and Applications of a Key Chiral Building
Block

This technical guide provides a detailed overview of 2-Methylpyrrolidine, a critical chiral
building block in medicinal chemistry and drug development. This document is intended for
researchers, scientists, and professionals in the pharmaceutical industry, offering in-depth
information on its chemical properties, synthesis, and its role in the development of novel
therapeutics, particularly those targeting the central nervous system.

Core Physicochemical and Identification Data

2-Methylpyrrolidine is a versatile chiral secondary amine. Its stereoelectronic properties,
stemming from the pyrrolidine ring and the chiral center at the 2-position, make it a valuable
scaffold in asymmetric synthesis.[1] The fundamental identification and physicochemical
properties of 2-Methylpyrrolidine are summarized below.
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Property Value References
Molecular Formula CsH1iN [1]

Molecular Weight 85.15 g/mol [1]

CAS Number (Racemic) 765-38-8

CAS Number (R)-enantiomer 41720-98-3

CAS Number (S)-enantiomer 59335-84-1

Boiling Point 97-99 °C (at 744 mmHg)
Density 0.834 g/mL (at 25 °C)
Refractive Index n20/D 1.437

Flash Point 3°C (37.4 °F) - closed cup
Water Solubility Soluble

Role in Drug Discovery and Development

The constrained ring structure of 2-methylpyrrolidine influences its conformational flexibility, a
critical factor for molecular recognition in drug discovery.[1] This makes it a valuable
component in the design of novel chemical entities. Its enantiopure forms are particularly
significant in the development of pharmaceutical intermediates.[1]

One of the most notable applications of 2-methylpyrrolidine is in the synthesis of compounds
targeting central nervous system (CNS) disorders.[1] Specifically, it has been utilized as a
starting material in the creation of histamine H3 receptor ligands, which are under investigation
for treating conditions like cognitive dysfunctions and obesity. Derivatives of the 2-
methylpyrrolidine scaffold have also been explored for their potential antimicrobial and
antiviral activities.[1]

Histamine H3 Receptor Antagonism

The histamine H3 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the
central nervous system.[2] As a presynaptic autoreceptor, it regulates the release of histamine
and other neurotransmitters such as dopamine, acetylcholine, and serotonin.[2] The H3
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receptor is coupled to the Gi/o protein, and its activation leads to the inhibition of adenylyl
cyclase, which in turn decreases the intracellular concentration of cyclic AMP (CAMP).[1][2][3]
By blocking this receptor, H3 receptor antagonists, many of which incorporate the (R)-2-
methylpyrrolidine scaffold, can increase the release of these neurotransmitters, leading to
enhanced wakefulness and cognitive function.

Below is a diagram illustrating the downstream signaling pathway of the histamine H3 receptor.
Antagonists derived from the 2-methylpyrrolidine scaffold would prevent the initiation of this
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1204830?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Signaling-pathways-associated-with-the-histamine-H3-receptor-The-activation-of-H3R-leads_fig3_381795773
https://en.wikipedia.org/wiki/Histamine_H3_receptor
https://www.researchgate.net/figure/Histamine-H3-receptor-H3R-main-signaling-pathways-H3Rs-interact-with-Gai-o-proteins_fig3_229008963
https://www.benchchem.com/product/b1204830#2-methylpyrrolidine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1204830#2-methylpyrrolidine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1204830#2-methylpyrrolidine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1204830#2-methylpyrrolidine-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1204830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

